Cas no 178873-19-3 (poly(dimethylsiloxane-co-methylhydro-siloxane))

• Product Name: poly(dimethylsiloxane-co-methylhydro-siloxane)
• CAS No: 178873-19-3
• CID: 906681
• Update Time: 2025-06-29

poly(dimethylsiloxane-co-methylhydro-siloxane) Chemical and Physical Properties

Names and Identifiers

• poly(dimethylsiloxane-co-methylhydro-siloxane)
• Poly(methylhydrosiloxane), trimethylsilyl terminated
• PMHS
• POLYMETHYLHYDROSILOXANES
• METHYLHYDROGENSILOXAN POLYMER
• POLYMETHYLHYDROSILOXANE, TRIMETHYLSILYL TERMINATED

Experimental Properties

• Color/Form: Not determined
• Density: 1.006 g/mL at 25 °C(lit.)
• Boiling Point: >177 °C(lit.)
• Flash Point: 250 °F
• Refractive Index: n20/D 1.398
• Solubility: Not determined

poly(dimethylsiloxane-co-methylhydro-siloxane) Security Information

• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 23-24/25
• Hazardous Material Identification：

Additional information on poly(dimethylsiloxane-co-methylhydro-siloxane)

Introduction to Poly(Dimethylsiloxane-co-Methylhydro-siloxane) and Its CAS No. 178873-19-3

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and various industrial applications. Among these, Poly(Dimethylsiloxane-co-Methylhydro-siloxane) stands out due to its unique properties and versatile applications. This polymer, identified by the CAS number 178873-19-3, is a copolymer of dimethylsiloxane and methylhydro-siloxane units, offering a blend of thermal stability, chemical inertness, and mechanical flexibility. The following sections delve into the compound's structure, properties, applications, and recent research developments.

The molecular structure of Poly(Dimethylsiloxane-co-Methylhydro-siloxane) consists of repeating units of siloxane, which are silicon-oxygen-silicon linkages. The presence of both dimethyl and methylhydro groups in the copolymer imparts distinct characteristics that make it suitable for a wide range of applications. The dimethyl groups contribute to low surface energy and hydrophobicity, while the methylhydro groups introduce some level of hydrophilicity, enhancing compatibility with various substrates.

In terms of thermal properties, this polymer exhibits excellent heat resistance and can maintain its structural integrity over a broad temperature range. This makes it an ideal material for high-temperature applications such as sealants, coatings, and adhesives. Additionally, its chemical inertness ensures that it does not react readily with other substances, making it safe for use in environments where chemical stability is crucial.

The mechanical properties of Poly(Dimethylsiloxane-co-Methylhydro-siloxane) are equally impressive. It possesses high tensile strength and flexibility, allowing it to be used in applications where both strength and elasticity are required. For instance, it is commonly employed in the manufacturing of flexible seals and gaskets for automotive and aerospace industries.

One of the most significant applications of this polymer is in the field of biomedical materials. Its biocompatibility and non-toxic nature make it suitable for use in medical implants and drug delivery systems. Recent studies have shown that polymers with similar structures can be used to create controlled-release drug formulations, where the release rate can be tailored by adjusting the polymer's composition.

Recent research has also explored the use of Poly(Dimethylsiloxane-co-Methylhydro-siloxane) in nanotechnology. Researchers have discovered that by manipulating the copolymer's structure, they can create nanoscale materials with unique properties. These materials have potential applications in electronics, sensors, and even in energy storage devices such as batteries.

The environmental impact of using this polymer is another area of interest. Unlike some traditional polymers that are derived from non-renewable resources, Poly(Dimethylsiloxane-co-Methylhydro-siloxane) can be synthesized from silicon-based precursors that are more sustainable. This makes it an attractive option for industries looking to reduce their environmental footprint.

In conclusion, the versatility and unique properties of Poly(Dimethylsiloxane-co-Methylhydro-siloxane), identified by its CAS number 178873-19-3, make it a valuable material in numerous fields. From biomedical applications to advanced nanotechnology, this copolymer continues to be a subject of extensive research and development. As our understanding of its properties grows, so do the possibilities for new and innovative uses.